Cas no 826994-41-6 (Benzene, [[[(1S)-1-methyl-4-pentynyl]oxy]methyl]-)

• Product Name: Benzene, [[[(1S)-1-methyl-4-pentynyl]oxy]methyl]-
• CAS No: 826994-41-6
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 687008
• PubChem ID: 71417918
• Update Time: 2025-04-19

Benzene, [[[(1S)-1-methyl-4-pentynyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[[(1S)-1-methyl-4-pentynyl]oxy]methyl]-
• [(2S)-hex-5-yn-2-yl]oxymethylbenzene
• 826994-41-6
• DTXSID50837247
• ({[(2S)-Hex-5-yn-2-yl]oxy}methyl)benzene

• Inchi： 1S/C13H16O/c1-3-4-8-12(2)14-11-13-9-6-5-7-10-13/h1,5-7,9-10,12H,4,8,11H2,2H3/t12-/m0/s1
• InChI Key： UHZOBJMDLSIURN-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C)CCC#C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų